3-(4-Chloro-3-fluorophenyl)-3-(1,3-thiazole-4-carbonylamino)propanoic acid

• IUPAC Name: 3-(4-chloro-3-fluorophenyl)-3-(1,3-thiazole-4-carbonylamino)propanoic acid
• InChI: InChI=1S/C13H10ClFN2O3S/c14-8-2-1-7(3-9(8)15)10(4-12(18)19)17-13(20)11-5-21-6-16-11/h1-3,5-6,10H,4H2,(H,17,20)(H,18,19)
• InChI Key: KHBBFYFPOQMJAD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(CC(=O)O)NC(=O)C2=CSC=N2)F)Cl
• Molecular Formula: C13H10ClFN2O3S
• Molecular Weight: 328.75 g/mol

Description

3-(4-Chloro-3-fluorophenyl)-3-(1,3-thiazole-4-carbonylamino)propanoic acid, also known as CTCP, is a chemical compound that has been the subject of extensive scientific research. This compound is a thiazole derivative and has been found to have potential therapeutic applications due to its unique properties. In

Mechanism of Action

3-(4-Chloro-3-fluorophenyl)-3-(1,3-thiazole-4-carbonylamino)propanoic acid exerts its therapeutic effects through multiple mechanisms of action. It has been found to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and immune response. This compound also activates the AMPK signaling pathway, which plays a crucial role in energy metabolism and glucose homeostasis. Additionally, this compound has been found to inhibit the expression of various oncogenes and induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6. This compound has also been found to reduce the levels of reactive oxygen species and increase the levels of antioxidant enzymes such as SOD and CAT. In addition, this compound has been found to improve glucose metabolism and insulin sensitivity in diabetic models.

Advantages and Limitations for Lab Experiments

3-(4-Chloro-3-fluorophenyl)-3-(1,3-thiazole-4-carbonylamino)propanoic acid has several advantages for lab experiments. It has high stability and can be easily synthesized in large quantities. This compound is also soluble in aqueous and organic solvents, which makes it suitable for various experimental setups. However, this compound has some limitations as well. It has low bioavailability and poor pharmacokinetic properties, which limits its therapeutic potential. Additionally, this compound has not been extensively studied in human clinical trials, which limits our understanding of its safety and efficacy.

Future Directions

There are several future directions for 3-(4-Chloro-3-fluorophenyl)-3-(1,3-thiazole-4-carbonylamino)propanoic acid research. One potential direction is to improve the pharmacokinetic properties of this compound by modifying its chemical structure. Another direction is to investigate the potential of this compound as a therapeutic agent for various diseases such as cancer, diabetes, and inflammation. Additionally, further studies are needed to understand the safety and efficacy of this compound in human clinical trials. Overall, this compound has shown promising results in preclinical studies and has the potential to be a valuable therapeutic agent in the future.

Synthesis Methods

The synthesis of 3-(4-Chloro-3-fluorophenyl)-3-(1,3-thiazole-4-carbonylamino)propanoic acid involves the reaction of 4-chloro-3-fluoroaniline with thioamide and acryloyl chloride. The reaction takes place in the presence of a base and a solvent such as DMF or DMSO. The product is then purified using chromatography techniques to obtain pure this compound. This method has been optimized to produce high yields of this compound with excellent purity.

Scientific Research Applications

3-(4-Chloro-3-fluorophenyl)-3-(1,3-thiazole-4-carbonylamino)propanoic acid has been extensively studied for its potential therapeutic applications. It has been found to have anti-inflammatory, anti-cancer, and anti-diabetic properties. This compound has been shown to inhibit the expression of pro-inflammatory cytokines and reduce the production of reactive oxygen species. It has also been found to induce apoptosis in cancer cells and inhibit tumor growth. In addition, this compound has been shown to improve glucose metabolism and insulin sensitivity in diabetic models.